Cas no 318-54-7 (2,2,2-trifluoro-1-(1-methylindol-3-yl)ethanone)

2,2,2-Trifluoro-1-(1-methylindol-3-yl)ethanone is a fluorinated indole derivative with significant utility in synthetic organic chemistry and pharmaceutical research. Its trifluoroacetyl group enhances electrophilic reactivity, making it a valuable intermediate for constructing complex heterocyclic frameworks. The compound’s structural features, including the indole core and electron-withdrawing trifluoromethyl moiety, contribute to its versatility in cross-coupling reactions, nucleophilic substitutions, and as a precursor for bioactive molecules. Its stability under standard conditions and well-defined reactivity profile facilitate precise synthetic modifications. This compound is particularly useful in medicinal chemistry for developing fluorinated analogs with improved pharmacokinetic properties. High purity and consistent performance make it a reliable choice for research applications.
2,2,2-trifluoro-1-(1-methylindol-3-yl)ethanone structure
318-54-7 structure
Product Name:2,2,2-trifluoro-1-(1-methylindol-3-yl)ethanone
CAS No:318-54-7
MF:C11H8F3NO
MW:227.18253326416
MDL:MFCD02571216
CID:293481
PubChem ID:3524388
Update Time:2025-06-07

2,2,2-trifluoro-1-(1-methylindol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoro-1-(1-methyl-1H-indol-3-yl)ethanol
    • 1-METHYL-3-(TRIFLUOROACETYL)-1H-INDOLE
    • 2,2,2-trifluoro-1-(1-methylindol-3-yl)ethanone
    • Ethanone,2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl)-
    • 1-methyl-3-trifluoroacetyl-1H-indole
    • 2,2,2-Trifluor-1-(1-methyl-indol-3-yl)-aethanon
    • 2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl)ethanone
    • 2,2,2-trifluoro-1-(1-methyl-indol-3-yl)-ethanone
    • HMS2306K13
    • N-methyl-3-trifluoroacetylindole
    • 318-54-7
    • 2,2,2-Trifluoro-1-(1-methyl-1H-indol-3-yl)ethan-1-one
    • MLS000546556
    • 2,2,2-trifluoro-1-(1-methyl-3-indolyl)ethanone
    • SY323088
    • 2,2,2-tris(fluoranyl)-1-(1-methylindol-3-yl)ethanone
    • 6R-1066
    • AT14963
    • SCHEMBL3005876
    • MFCD02571216
    • SMR000179954
    • CHEMBL1494212
    • 1-Methylindole, 3-trifluoroacetyl-
    • 2,2,2-trifluoro-1-(1-methyl-1H-indol-3-yl)-1-ethanone
    • DTXSID20393300
    • EN300-1931379
    • A821031
    • AKOS015993205
    • DB-354522
    • MDL： MFCD02571216
    • Inchi： 1S/C11H8F3NO/c1-15-6-8(10(16)11(12,13)14)7-4-2-3-5-9(7)15/h2-6H,1H3
    • InChI Key： ICMIXFPYWFUAAL-UHFFFAOYSA-N
    • SMILES： FC(C(C1=CN(C)C2C=CC=CC=21)=O)(F)F

Computed Properties

  • Exact Mass: 227.05600
  • Monoisotopic Mass: 227.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22.00000
  • LogP: 2.92330
  • Sensitiveness: Light Sensitive

2,2,2-trifluoro-1-(1-methylindol-3-yl)ethanone Security Information

  • Hazardous Material Identification： Xi

2,2,2-trifluoro-1-(1-methylindol-3-yl)ethanone Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2,2-trifluoro-1-(1-methylindol-3-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PJ908-250mg
2,2,2-trifluoro-1-(1-methylindol-3-yl)ethanone
 318-54-7 95+%
250mg
 995CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PJ908-100mg
2,2,2-trifluoro-1-(1-methylindol-3-yl)ethanone
 318-54-7 95+%
100mg
 412CNY 2021-05-07
TRC
T900465-50mg
2,2,2-Trifluoro-1-(1-methyl-1H-indol-3-yl)-1-ethanone
 318-54-7
50mg
 $ 50.00 2022-06-02
TRC
T900465-100mg
2,2,2-Trifluoro-1-(1-methyl-1H-indol-3-yl)-1-ethanone
 318-54-7
100mg
 $ 70.00 2022-06-02
TRC
T900465-500mg
2,2,2-Trifluoro-1-(1-methyl-1H-indol-3-yl)-1-ethanone
 318-54-7
500mg
 $ 230.00 2022-06-02
Chemenu
CM233589-250mg
2,2,2-Trifluoro-1-(1-methyl-1H-indol-3-yl)ethanol
 318-54-7 95%
250mg
 $69 2023-02-02
Chemenu
CM233589-1g
2,2,2-Trifluoro-1-(1-methyl-1H-indol-3-yl)ethanol
 318-54-7 95%
1g
 $182 2023-02-02
Apollo Scientific
PC32714-1g
1-Methyl-3-(trifluoroacetyl)-1H-indole
 318-54-7
1g
 £48.00 2025-02-21
Apollo Scientific
PC32714-5g
1-Methyl-3-(trifluoroacetyl)-1H-indole
 318-54-7
5g
 £144.00 2025-02-21
abcr
AB254209-1 g
1-Methyl-3-(trifluoroacetyl)-1H-indole; .
 318-54-7
1g
 €159.30 2023-04-27

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